Cas no 111396-28-2 (6-Octenal, 2,7-dimethyl-)

6-Octenal, 2,7-dimethyl- structure
6-Octenal, 2,7-dimethyl- structure
Product Name:6-Octenal, 2,7-dimethyl-
CAS No:111396-28-2
MF:C10H18O
MW:154.249323368073
CID:1198137
PubChem ID:10103362
Update Time:2025-04-20

6-Octenal, 2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Octenal, 2,7-dimethyl-
    • 2,7-dimethyloct-6-enal
    • 111396-28-2
    • DTXSID60435571
    • SCHEMBL9241535
    • RRPLNOVWTWPBFK-UHFFFAOYSA-
    • InChI=1/C10H18O/c1-9(2)6-4-5-7-10(3)8-11/h6,8,10H,4-5,7H2,1-3H3
    • Inchi: 1S/C10H18O/c1-9(2)6-4-5-7-10(3)8-11/h6,8,10H,4-5,7H2,1-3H3
    • InChI Key: RRPLNOVWTWPBFK-UHFFFAOYSA-N
    • SMILES: O=CC(C)CCC/C=C(\C)/C

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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